Cas no 36254-39-4 (1-(4-acetylphenyl)pyrrolidine-2,5-dione)

• Product Name: 1-(4-acetylphenyl)pyrrolidine-2,5-dione
• CAS No: 36254-39-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD00452866
• CID: 1111526
• PubChem ID: 680770
• Update Time: 2025-06-05

1-(4-acetylphenyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-acetylphenyl)-2,5-Pyrrolidinedione
• 1-(4-acetylphenyl)pyrrolidine-2,5-dione
• CHEMBL1078668
• CS-0239944
• Z56756580
• MFCD00452866
• EN300-221513
• 36254-39-4
• SCHEMBL368155
• 7T-0092
• 1-(4-acetylphenyl)dihydro-1H-pyrrole-2,5-dione
• AKOS002161820
• STK025954

• MDL： MFCD00452866
• Inchi： 1S/C12H11NO3/c1-8(14)9-2-4-10(5-3-9)13-11(15)6-7-12(13)16/h2-5H,6-7H2,1H3
• InChI Key： OEMDVKXAOKHWHP-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1C1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 217.07393
• Monoisotopic Mass: 217.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-acetylphenyl)pyrrolidine-2,5-dione

1-(4-Acetylphenyl)-2,5-Pyrrolidinedione: A Comprehensive Overview

1-(4-Acetylphenyl)-2,5-pyrrolidinedione (CAS No. 36254-39-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a pyrrolidinedione ring and an acetylphenyl substituent, has garnered attention due to its potential applications in drug development and material science. Recent studies have shed light on its pharmacokinetic properties, making it a promising candidate for various therapeutic interventions.

The pyrrolidinedione core of this compound is a well-known scaffold in medicinal chemistry, often associated with anti-inflammatory and antioxidant activities. The 4-acetylphenyl group attached to this scaffold introduces additional functionality, enhancing the compound's ability to interact with biological targets. Researchers have explored the structure-activity relationships (SAR) of this compound, revealing that the acetyl group plays a crucial role in modulating its bioavailability and efficacy.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-(4-acetylphenyl)-2,5-pyrrolidinedione. Utilizing green chemistry principles, scientists have developed routes that minimize environmental impact while ensuring high yields. These methods often involve catalytic processes or microwave-assisted reactions, which not only accelerate the synthesis but also improve the purity of the final product.

In terms of pharmacological applications, 1-(4-acetylphenyl)-2,5-pyrrolidinedione has shown potential as an anti-cancer agent. Preclinical studies indicate that it exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's ability to inhibit key enzymes involved in cell proliferation and apoptosis has been validated through in vitro assays and animal models.

Beyond its therapeutic applications, 1-(4-acetylphenyl)-2,5-pyrrolidinedione has also found use in materials science. Its rigid structure and conjugated system make it a suitable candidate for applications in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its electronic properties contribute to enhanced device performance.

The CAS No. 36254-39-4 designation underscores the importance of this compound within chemical databases and regulatory frameworks. Accurate identification and characterization are essential for ensuring safe handling and compliance with international standards. Regulatory bodies have established guidelines for the storage and transportation of such compounds, emphasizing their stability and potential hazards.

Looking ahead, ongoing research aims to further elucidate the mechanisms underlying the biological activity of 1-(4-acetylphenyl)-2,5-pyrrolidinedione. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical practice. Additionally, advancements in computational chemistry are being leveraged to predict novel analogs with improved pharmacokinetic profiles.

In conclusion, 1-(4-acetylphenyl)-2,5-pyrrolidinedione (CAS No. 36254-39-4) stands as a testament to the interdisciplinary nature of modern chemical research. Its versatile structure and promising applications across multiple domains highlight its significance as a subject of ongoing investigation. As research progresses, this compound is poised to make substantial contributions to both medicine and materials science.